Cas no 98545-64-3 (Methyl 4-amino-2-bromobenzoate)

Methyl 4-amino-2-bromobenzoate structure
98545-64-3 structure
Product Name:Methyl 4-amino-2-bromobenzoate
CAS No:98545-64-3
MF:C8H8BrNO2
MW:230.058621406555
MDL:MFCD00859376
CID:1032516
PubChem ID:5244418
Update Time:2025-04-20

Methyl 4-amino-2-bromobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-amino-2-bromobenzoate
    • methyl-2-bromo-4-aminobenzoate
    • 2-bromo-4-aminobenzoic acid methyl ester
    • 4-Amino-2-brom-benzoesaeure-methylester
    • 4-amino-2-bromo-benzoic acid methyl ester
    • CL9065
    • methyl 2-bromo-4-aminobenzoate
    • Benzoic acid, 4-amino-2-bromo-, methyl ester
    • AK120911
    • KZOQVTUWEHNNMH-UHFFFAOYSA-N
    • STL255757
    • KM3478
    • BBL023766
    • FCH1332109
    • AM83234
    • AX8246332
    • AB0058469
    • Benzoic acid,4-amino-2-bromo-,methyl ester
    • V9914
    • ST24047891
    • AKOS015953299
    • DS-6305
    • CS-0041853
    • Methyl4-amino-2-bromobenzoate
    • SCHEMBL3172089
    • SY059500
    • EN300-1710178
    • Z1269157980
    • 98545-64-3
    • MFCD00859376
    • DTXSID80412824
    • DB-334619
    • 4-amino-2-bromobenzoic acid methyl ester
    • MDL： MFCD00859376
    • Inchi： 1S/C8H8BrNO2/c1-12-8(11)6-3-2-5(10)4-7(6)9/h2-4H,10H2,1H3
    • InChI Key： KZOQVTUWEHNNMH-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C=CC=1C(=O)OC)N

Computed Properties

  • Exact Mass: 228.97400
  • Monoisotopic Mass: 228.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • Density: 1.578
  • Boiling Point: 345.2℃ at 760 mmHg
  • Flash Point: 162.6°C
  • Refractive Index: 1.601
  • PSA: 52.32000
  • LogP: 2.39910

Methyl 4-amino-2-bromobenzoate Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Methyl 4-amino-2-bromobenzoate Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Methyl 4-amino-2-bromobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM158390-5g
Methyl 4-amino-2-bromobenzoate
 98545-64-3 95%
5g
 $215 2021-06-16
Chemenu
CM158390-10g
Methyl 4-amino-2-bromobenzoate
 98545-64-3 95%
10g
 $384 2021-06-16
Chemenu
CM158390-25g
Methyl 4-amino-2-bromobenzoate
 98545-64-3 95%
25g
 $811 2021-06-16
Alichem
A015008411-250mg
Methyl 4-amino-2-bromobenzoate
 98545-64-3 97%
250mg
 $489.60 2023-08-31
Alichem
A015008411-500mg
Methyl 4-amino-2-bromobenzoate
 98545-64-3 97%
500mg
 $847.60 2023-08-31
Alichem
A015008411-1g
Methyl 4-amino-2-bromobenzoate
 98545-64-3 97%
1g
 $1549.60 2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X54865-1g
Methyl 4-amino-2-bromobenzoate
 98545-64-3 95%
1g
 ¥116.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X54865-100mg
Methyl 4-amino-2-bromobenzoate
 98545-64-3 95%
100mg
 ¥40.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X54865-250mg
Methyl 4-amino-2-bromobenzoate
 98545-64-3 95%
250mg
 ¥36.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X54865-5g
Methyl 4-amino-2-bromobenzoate
 98545-64-3 95%
5g
 ¥267.0 2023-09-05

Methyl 4-amino-2-bromobenzoate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:98545-64-3)BENZOIC ACID, 4-AMINO-2-BROMO-, METHYL ESTER
Order Number:sfd20700
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

Methyl 4-amino-2-bromobenzoate Related Literature

98545-64-3 (Methyl 4-amino-2-bromobenzoate) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:98545-64-3)BENZOIC ACID, 4-AMINO-2-BROMO-, METHYL ESTER
sfd20700
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email